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Compound of Interest

(1-Methyl-4-phenylipiperidin-4-
Compound Name:
yl)methanamine

Cat. No.: B1347228

An In-depth Technical Guide to (1-Methyl-4-phenylpiperidin-4-yl)methanamine: Structure,
Synthesis, and Analysis

Abstract

This technical guide provides a comprehensive overview of (1-methyl-4-phenylpiperidin-4-
yl)methanamine, a piperidine derivative with a unique quaternary carbon at the 4-position. The
guide is intended for researchers, scientists, and professionals in drug development and
medicinal chemistry. It details the chemical structure, proposes a robust synthetic pathway, and
outlines a suite of analytical methodologies for structural confirmation and purity assessment.
The protocols described herein are grounded in established chemical principles and supported
by data from analogous compounds, offering a self-validating framework for the
characterization of this and similar molecules.

Introduction and Structural Elucidation

(1-Methyl-4-phenylpiperidin-4-yl)methanamine is a synthetic compound featuring a 1-
methylpiperidine core. Its defining characteristic is the quaternary carbon at the 4-position,
simultaneously substituted with a phenyl group and a methanamine (-CHz2NHz) group. This
structural motif is of significant interest in medicinal chemistry, as the 4-phenylpiperidine
scaffold is a core component of various opioid analgesics and other centrally acting agents.
The introduction of a methanamine group at this position offers a vector for further chemical
modification and exploration of structure-activity relationships (SAR).
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The precise chemical structure is crucial for understanding its properties and reactivity.

Chemical Structure

The IUPAC name for the target compound is (1-Methyl-4-phenylpiperidin-4-yl)methanamine.
Its key structural features are:

e A saturated six-membered piperidine ring.
o A methyl group attached to the piperidine nitrogen (N-1).
o A phenyl group and a methanamine group both attached to the C-4 position.

Below is a 2D representation of the molecule.
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Caption: Chemical structure of (1-Methyl-4-phenylpiperidin-4-yl)methanamine.

Proposed Synthetic Pathway

As direct synthesis literature for this specific molecule is not readily available, a plausible and
robust multi-step synthetic route is proposed. The strategy is designed to build the complex
quaternary center on the piperidine ring, starting from a commercially available precursor. The
proposed pathway involves three key transformations:

e Phenylation of 1-Methyl-4-piperidone: Introduction of the phenyl group at the 4-position via a
Grignard reaction to form the tertiary alcohol intermediate.
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e Cyanation: Conversion of the tertiary alcohol to a nitrile to introduce the carbon atom of the
future methanamine group.

e Reduction: Reduction of the nitrile group to the primary amine to yield the final product.
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E.-Methyl-4-piperidone]

Step 1: Grignard Reaction
Reagents: Phenylmagnesium bromide (PhMgBr), THF

Intermediate 1:
1-Methyl-4-phenylpiperidin-4-ol

Step 2: Cyanation
Reagents: NaCN, H2SOa

Intermediate 2:
1-Methyl-4-phenylpiperidine-4-carbonitrile

Step 3: Reduction
Reagents: LiAlH4, THF or Hz2, Raney Ni

@-Methyl-4-phenyIpiperidin-4-yl)methanamina
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Confirmed Structure
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¢ To cite this document: BenchChem. [(1-Methyl-4-phenylpiperidin-4-yl)methanamine chemical
structure and analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1347228#1-methyl-4-phenylpiperidin-4-yl-
methanamine-chemical-structure-and-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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